N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzamide

• IUPAC Name: N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzamide
• InChI: InChI=1S/C19H19N3O2S/c1-11-9-12(2)16(13(3)10-11)17(23)20-19-22-21-18(25-19)14-5-7-15(24-4)8-6-14/h5-10H,1-4H3,(H,20,22,23)
• InChI Key: QNQYMBUWBMAHRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)NC2=NN=C(S2)C3=CC=C(C=C3)OC)C
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzamide, also known as MTB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MTB is a thiadiazole derivative that has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzamide has been found to exert its pharmacological effects through multiple mechanisms of action. It has been found to inhibit the activity of cyclooxygenase (COX) enzymes, leading to a decrease in the production of prostaglandins, which are involved in inflammation, pain, and fever. N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzamide has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of inflammation and immune responses. Additionally, N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzamide has been found to induce apoptosis in cancer cells by activating caspase-dependent and caspase-independent pathways.
Biochemical and Physiological Effects:
N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzamide has been found to exhibit potent anti-inflammatory, analgesic, and antipyretic activities. It has also been found to induce apoptosis in cancer cells. N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzamide has been found to inhibit the activity of COX enzymes, leading to a decrease in the production of prostaglandins, which are involved in inflammation, pain, and fever. N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzamide has also been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in the regulation of inflammation and immune responses. Additionally, N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzamide has been found to induce apoptosis in cancer cells by activating caspase-dependent and caspase-independent pathways.

Advantages and Limitations for Lab Experiments

N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzamide has several advantages for lab experiments, including its potent pharmacological activities and multiple mechanisms of action. However, there are also some limitations to its use in lab experiments, including its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for the study of N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzamide, including further studies to determine its optimal dosage and administration, studies to investigate its potential use as an antimicrobial agent, and studies to investigate its potential use as an anticancer agent. Additionally, further studies are needed to investigate the potential toxicity of N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzamide and its effects on different cell types and tissues.

Scientific Research Applications

N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzamide has been found to exhibit potent anti-inflammatory, analgesic, and antipyretic activities. It has also been studied for its potential use as an anticancer agent, as it has been found to induce apoptosis in cancer cells. N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzamide has also been studied for its potential use as an antimicrobial agent, as it has been found to exhibit activity against various bacterial and fungal strains.